2-(2-Hydroxyethyl)benzonitrile
Overview
Description
2-(2-Hydroxyethyl)benzonitrile is a chemical compound with the molecular formula C9H9NO . It appears as a liquid .
Molecular Structure Analysis
The molecular structure of 2-(2-Hydroxyethyl)benzonitrile can be represented by the InChI code: 1S/C9H9NO/c10-7-9-4-2-1-3-8(9)5-6-11/h1-4,11H,5-6H2 .Physical And Chemical Properties Analysis
2-(2-Hydroxyethyl)benzonitrile has a molecular weight of 147.18 . It is a liquid at room temperature .Scientific Research Applications
Chemical Synthesis
“2-(2-Hydroxyethyl)benzonitrile” is used in chemical synthesis . It is a versatile chemical that plays key roles in the synthesis of various compounds .
Intermediate in the Production of Benzoic Acid
It serves as an intermediate in the production of benzoic acid . Benzoic acid is a common preservative in food and beverages, and is also used in the manufacture of various other chemicals.
Intermediate in the Production of Benzylamine
“2-(2-Hydroxyethyl)benzonitrile” is also used as an intermediate in the production of benzylamine . Benzylamine is used in the manufacture of pharmaceuticals, in the synthesis of chemicals, and as a photographic developer.
Intermediate in the Production of Benzamide
This compound is used as an intermediate in the production of benzamide . Benzamide is used in the synthesis of various other chemicals and has applications in the pharmaceutical industry.
Intermediate in the Production of Pesticides
“2-(2-Hydroxyethyl)benzonitrile” is used as an intermediate in the production of pesticides . This highlights its importance in the agricultural industry.
Intermediate in the Production of Dyes
It is used as an intermediate in the production of dyes . This underlines its significance in the textile industry.
Intermediate in the Production of Benzoguanamine
“2-(2-Hydroxyethyl)benzonitrile” is a prominent intermediate for the production of benzoguanamine , which is a widely used advanced coating.
Green Synthesis of Benzonitrile
A novel green benzonitrile synthetic route was proposed with ionic liquid as the recycling agent . The ionic liquid exhibited the multiple roles of co-solvent, catalysis and phase separation, thus the use of metal salt catalyst was eliminated, and no additional catalyst was needed . This novel route is applicable to the green synthesis of a variety of aromatic, heteroaromatic and aliphatic nitriles with excellent yields .
Future Directions
The future directions in the research and application of 2-(2-Hydroxyethyl)benzonitrile could involve the development of more efficient and environmentally friendly synthetic routes . This novel route is applicable to the green synthesis of a variety of aromatic, heteroaromatic, and aliphatic nitriles with excellent yields .
properties
IUPAC Name |
2-(2-hydroxyethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c10-7-9-4-2-1-3-8(9)5-6-11/h1-4,11H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYHGMRPBEQFDEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCO)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10676553 |
Source
|
| Record name | 2-(2-Hydroxyethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10676553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Hydroxyethyl)benzonitrile | |
CAS RN |
42247-74-5 |
Source
|
| Record name | 2-(2-Hydroxyethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10676553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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